1-[2-(diethylamino)ethyl]-3-hydroxy-4-(4-methylbenzoyl)-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C25H30N2O3
• Molecular Weight: 406.5 g/mol
• IUPAC Name: (4Z)-1-[2-(diethylamino)ethyl]-4-[hydroxy-(4-methylphenyl)methylidene]-5-(4-methylphenyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C25H30N2O3/c1-5-26(6-2)15-16-27-22(19-11-7-17(3)8-12-19)21(24(29)25(27)30)23(28)20-13-9-18(4)10-14-20/h7-14,22,28H,5-6,15-16H2,1-4H3/b23-21-
• InChI Key: GMWVZMSSJHEUJF-LNVKXUELSA-N
• Isomeric SMILES: CCN(CC)CCN1C(/C(=C(\C2=CC=C(C=C2)C)/O)/C(=O)C1=O)C3=CC=C(C=C3)C
• SMILES: CCN(CC)CCN1C(C(=C(C2=CC=C(C=C2)C)O)C(=O)C1=O)C3=CC=C(C=C3)C

Description

1-[2-(diethylamino)ethyl]-3-hydroxy-4-(4-methylbenzoyl)-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one, also known as DMHP, is a synthetic compound that belongs to the family of synthetic opioids. It was first synthesized in the 1970s, and since then, it has been used in scientific research to study the biochemical and physiological effects of opioids on the human body.

Mechanism of Action

1-[2-(diethylamino)ethyl]-3-hydroxy-4-(4-methylbenzoyl)-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one acts on the opioid receptors in the brain and spinal cord, which are responsible for the regulation of pain, mood, and behavior. It binds to the mu-opioid receptors, which are primarily responsible for the analgesic effects of opioids. This binding activates the receptor, which leads to the inhibition of neurotransmitter release and the reduction of pain perception.
Biochemical and Physiological Effects
This compound has been shown to have similar biochemical and physiological effects to other opioids, such as morphine and fentanyl. It produces analgesia, sedation, and euphoria, and can also cause respiratory depression, nausea, and constipation. This compound has also been shown to have a high potential for abuse and dependence, and can lead to overdose and death.

Advantages and Limitations for Lab Experiments

1-[2-(diethylamino)ethyl]-3-hydroxy-4-(4-methylbenzoyl)-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized and purified. It is also stable and has a long shelf life, which makes it easy to store and transport. However, this compound has several limitations for lab experiments. It is highly potent and can be dangerous if not handled properly. It also has a high potential for abuse and dependence, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 1-[2-(diethylamino)ethyl]-3-hydroxy-4-(4-methylbenzoyl)-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one. One direction is to study the development of tolerance and dependence to opioids, and to develop new treatments for opioid addiction. Another direction is to study the effects of this compound on different types of pain, such as neuropathic pain and inflammatory pain. Finally, research could focus on the development of new opioids that have fewer side effects and a lower potential for abuse and dependence.

Synthesis Methods

1-[2-(diethylamino)ethyl]-3-hydroxy-4-(4-methylbenzoyl)-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one is synthesized by the reaction of 4-methylbenzoyl chloride with 4-methylphenylhydrazine to form 4-methylbenzoyl hydrazine. The 4-methylbenzoyl hydrazine is then reacted with diethylaminoethyl chloride to form the intermediate product, which is then cyclized to form the final product, this compound.

Scientific Research Applications

1-[2-(diethylamino)ethyl]-3-hydroxy-4-(4-methylbenzoyl)-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one has been used in scientific research to study the biochemical and physiological effects of opioids on the human body. It has been used to study the mechanism of action of opioids, as well as their effects on pain, mood, and behavior. This compound has also been used to study the development of tolerance and dependence to opioids, and to develop new treatments for opioid addiction.